4-Phenylthiane-3,5-dione
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
4-Phenyl-3,5-dicyano-2,6-piperidinedione (4g) is a bicyclic organic compound featuring a piperidine-2,6-dione core substituted with phenyl and cyano groups at positions 4, 3, and 5, respectively. This compound, synthesized via a lithium nitride-mediated pathway, exhibits distinct physicochemical properties, including a high melting point (248–249°C) and characteristic spectral signatures in IR and $ ^1H $-NMR . "piperidine" nomenclature).
Properties
CAS No. |
61363-55-1 |
|---|---|
Molecular Formula |
C11H10O2S |
Molecular Weight |
206.26 g/mol |
IUPAC Name |
4-phenylthiane-3,5-dione |
InChI |
InChI=1S/C11H10O2S/c12-9-6-14-7-10(13)11(9)8-4-2-1-3-5-8/h1-5,11H,6-7H2 |
InChI Key |
MILPANKGEKZHKH-UHFFFAOYSA-N |
Canonical SMILES |
C1C(=O)C(C(=O)CS1)C2=CC=CC=C2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 4-Phenylthiane-3,5-dione typically involves the cyclization of appropriate precursors under controlled conditions. One common method includes the reaction of phenylthiol with a diketone in the presence of a catalyst. The reaction conditions often require an inert atmosphere and specific temperature control to ensure the desired product yield.
Industrial Production Methods: Industrial production of 4-Phenylthiane-3,5-dione may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques such as crystallization and chromatography.
Chemical Reactions Analysis
Types of Reactions: 4-Phenylthiane-3,5-dione undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form sulfoxides or sulfones.
Reduction: Reduction reactions can convert the dione to corresponding diols.
Substitution: Electrophilic and nucleophilic substitution reactions can occur at the phenyl ring or the thiane ring.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.
Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.
Substitution: Reagents like halogens, alkyl halides, and nucleophiles are employed under various conditions.
Major Products Formed:
Oxidation: Sulfoxides and sulfones.
Reduction: Diols.
Substitution: Various substituted derivatives depending on the reagents used.
Scientific Research Applications
4-Phenylthiane-3,5-dione has diverse applications in scientific research:
Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.
Industry: Utilized in the development of advanced materials and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.
Mechanism of Action
The mechanism of action of 4-Phenylthiane-3,5-dione involves its interaction with specific molecular targets and pathways. The compound can act as an electrophile, reacting with nucleophilic sites on biomolecules. This interaction can lead to the modulation of biological pathways, resulting in various physiological effects.
Comparison with Similar Compounds
Table 1: Key Properties of Piperidinedione Derivatives (4f–4j)
| Compound Name | Substituents | Melting Point (°C) | IR (cm$ ^{-1} $) | $ ^1H $-NMR Features |
|---|---|---|---|---|
| 7,11-Dicyano-3-oxa-9-azaspiro[5.5]undecane-8,10-dione (4f) | Spirocyclic oxa-aza core | 196–198 | 3340 (NH), 2240 (CN) | δ 6.0 (NH), δ 4.5–3.8 (CH$ _2 $) |
| 4-Phenyl-3,5-dicyano-2,6-piperidinedione (4g) | 4-Ph, 3,5-CN | 248–249 | 3340 (NH), 2240 (CN) | δ 7.4–7.2 (ArH), δ 6.2 (NH) |
| 4-(4-Fluorophenyl)-3,5-dicyano-2,6-piperidinedione (4h) | 4-F-Ph, 3,5-CN | 245–247 | 3340 (NH), 2240 (CN) | δ 7.3–7.1 (ArH), δ 6.2 (NH) |
| 4-(4-Methoxyphenyl)-3,5-dicyano-2,6-piperidinedione (4i) | 4-MeO-Ph, 3,5-CN | 317–318 | 3340 (NH), 2240 (CN) | δ 7.2–6.8 (ArH), δ 6.2 (NH) |
| 4-Methyl-4-phenyl-3,5-dicyano-2,6-piperidinedione (4j) | 4-Me, 4-Ph, 3,5-CN | 290–291 | 3340 (NH), 2240 (CN) | δ 7.4–7.2 (ArH), δ 6.2 (NH) |
Key Observations:
- Melting Points : The methoxy-substituted derivative (4i) exhibits the highest melting point (317–318°C), likely due to enhanced intermolecular interactions (e.g., hydrogen bonding or π-stacking) facilitated by the electron-donating methoxy group. In contrast, the fluorine-substituted analog (4h) shows a marginally lower melting point than 4g, reflecting reduced polarity .
Comparison with Piperazine-2,5-dione Derivatives
Compounds such as 3,6-bis(5'-methoxy-3'-indolyl)-1,4-dimethylpiperazine-2,5-dione (1) and related bisindolyl derivatives (e.g., 2, 3) share a dione core but differ in substituents and synthetic routes :
- Structural Differences: These derivatives feature indolyl groups instead of cyano and aryl substituents, imparting distinct electronic and steric profiles.
- Synthesis : Piperazine-2,5-diones are synthesized via bromination of sarcosine anhydride followed by indole coupling, contrasting with the lithium nitride-mediated cyclization used for 4g .
- Applications : Bisindolylpiperazine-2,5-diones serve as precursors to dragmacidin derivatives, highlighting their relevance in natural product synthesis .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
